Cas no 148256-82-0 (4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde)

4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde
- 4-Chloro-2-(methylthio)pyrimidine-5-carboxaldehyde
- 5-PyriMidinecarboxaldehyde, 4-chloro-2-(Methylthio)-
- 4-chloro-2-(Methylsulfanyl)pyriMidine-5- carbaldehyde
- 4-chloro-2-(methylsulfanyl)pyrimidine-5-carbaldehyde
- VMNYMIKGYQYJHK-UHFFFAOYSA-N
- PB19458
- FCH1159979
- AK101002
- ST1141014
- AX8236559
- AB0060121
- Z4182
- 4-ch
- MFCD16657918
- CS-0050941
- EN300-94699
- A884369
- DTXSID50731938
- 4-chloro-2-methylsulfanylpyrimidine-5-carbaldehyde
- 4-Chloro-2-(methylthio)-5-pyrimidinecarbaldehyde
- SY022212
- YFA25682
- AKOS016001967
- DB-305553
- 148256-82-0
- 4-CHLORO-2-METHYLSULFANYL-PYRIMIDINE-5-CARBALDEHYDE
- DS-2254
- SCHEMBL1353824
- C6H5ClN2OS
- AMY4784
- 4-chloro-2-(methylthio) pyrimidine-5-carbaldehyde
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- MDL: MFCD16657918
- Inchi: 1S/C6H5ClN2OS/c1-11-6-8-2-4(3-10)5(7)9-6/h2-3H,1H3
- InChI Key: VMNYMIKGYQYJHK-UHFFFAOYSA-N
- SMILES: ClC1C(C([H])=O)=C([H])N=C(N=1)SC([H])([H])[H]
Computed Properties
- Exact Mass: 187.9811117g/mol
- Monoisotopic Mass: 187.9811117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.2
- XLogP3: 1.5
Experimental Properties
- Density: 1.44
- Boiling Point: 315 ºC
- Flash Point: 144 ºC
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB439518-10 g |
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde, 95%; . |
148256-82-0 | 95% | 10g |
€702.60 | 2023-04-22 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1121581-10g |
4-Chloro-2-(methylsulfanyl)pyrimidine-5-carbaldehyde |
148256-82-0 | 98% | 10g |
¥1428 | 2023-04-15 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1121581-25g |
4-Chloro-2-(methylsulfanyl)pyrimidine-5-carbaldehyde |
148256-82-0 | 98% | 25g |
¥2960 | 2023-04-15 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1121581-5g |
4-Chloro-2-(methylsulfanyl)pyrimidine-5-carbaldehyde |
148256-82-0 | 98% | 5g |
¥768 | 2023-04-15 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DX684-50mg |
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde |
148256-82-0 | 95+% | 50mg |
72.0CNY | 2021-07-10 | |
abcr | AB439518-1 g |
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde, 95%; . |
148256-82-0 | 95% | 1g |
€162.00 | 2023-04-22 | |
abcr | AB439518-5 g |
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde, 95%; . |
148256-82-0 | 95% | 5g |
€408.50 | 2023-04-22 | |
Apollo Scientific | OR919181-1g |
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde |
148256-82-0 | 95% | 1g |
£33.00 | 2025-02-21 | |
Chemenu | CM107077-10g |
4-chloro-2-(methylsulfanyl)pyrimidine-5-carbaldehyde |
148256-82-0 | 97% | 10g |
$825 | 2021-08-06 | |
eNovation Chemicals LLC | K09356-25g |
4-chloro-2-(methylthio)pyrimidine-5-carbaldehyde |
148256-82-0 | 97% | 25g |
$2600 | 2024-06-05 |
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde Suppliers
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde Related Literature
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1. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
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Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
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Wei-Min Ren,Meng-Wei Liang,Yue-Chao Xu,Xiao-Bing Lu Polym. Chem., 2013,4, 4425-4433
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
Additional information on 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde
Comprehensive Overview of 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde (CAS No. 148256-82-0)
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde (CAS No. 148256-82-0) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and methylthio functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring a reactive carbaldehyde moiety, makes it a valuable building block for designing novel bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.
The growing demand for pyrimidine-based compounds in modern medicine has propelled interest in 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde. Recent studies highlight its role in synthesizing heterocyclic scaffolds, which are pivotal in creating targeted therapies for diseases like cancer and infectious disorders. Its CAS No. 148256-82-0 is often searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, the compound’s methylthio group enhances its reactivity, enabling efficient modifications for tailored applications.
In agrochemical innovation, 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde is explored for its potential in developing next-generation crop protection agents. Its structural features align with the industry’s shift toward eco-friendly pesticides, addressing global concerns about sustainable agriculture. The compound’s chloro-substituted pyrimidine core is instrumental in designing molecules with improved efficacy and reduced environmental impact, a topic frequently queried in AI-driven research tools.
From a synthetic chemistry perspective, the carbaldehyde group in this compound offers a strategic handle for further functionalization. Chemists leverage its reactivity to construct complex pharmacophores, a trend underscored by the surge in publications referencing CAS No. 148256-82-0. This aligns with the broader scientific community’s focus on green chemistry and atom-economical reactions, which dominate contemporary discourse in chemical forums and search engine queries.
Quality and purity are critical for 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde, especially given its use in high-value applications. Suppliers and researchers prioritize HPLC and NMR validation to ensure consistency, a detail often emphasized in procurement-related searches. The compound’s stability under controlled conditions further enhances its utility in industrial-scale synthesis, meeting the needs of contract manufacturing organizations (CMOs).
In summary, 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde (CAS No. 148256-82-0) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug development to agrochemical design—reflect its adaptability to evolving scientific challenges. As interest in tailored heterocycles grows, this compound remains a cornerstone for advancements in life sciences and material chemistry.
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